Cas no 898456-24-1 (N-(2-ethoxyphenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide
• CAS No: 898456-24-1
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5484518
• Update Time: 2025-05-19

N-(2-ethoxyphenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(3,4-dihydro-2H-quinolin-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-(2-ethoxyphenyl)acetamide
• N-(2-ethoxyphenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide

• Inchi： 1S/C25H26N2O5/c1-2-30-23-12-6-4-10-20(23)26-25(29)17-32-24-16-31-19(14-22(24)28)15-27-13-7-9-18-8-3-5-11-21(18)27/h3-6,8,10-12,14,16H,2,7,9,13,15,17H2,1H3,(H,26,29)
• InChI Key： MKBKHSFUWRNDAQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)COC1C(=O)C=C(CN2C3=C(C=CC=C3)CCC2)OC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(2-ethoxyphenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide

N-(2-Ethoxyphenyl)-2-{[4-Oxo-6-(1,2,3,4-Tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl]oxy}acetamide: A Comprehensive Overview

The compound N-(2-Ethoxyphenyl)-2-{[4-Oxo-6-(1,2,3,4-Tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl]oxy}acetamide (CAS No 898456-24-1) is a complex organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, biological properties, and potential applications in modern medicine.

Chemical Structure and Synthesis

The molecular structure of N-(2-Ethoxyphenyl)-2-{[4-Oxo-6-(1,2,3,4-Tetrahydroquinolin-1-y lmethyl)-pyran ring system. The presence of the tetrahydroquinoline moiety introduces a rigid and planar structure, which is often associated with enhanced bioavailability and target binding affinity. The ethoxy group attached to the phenyl ring further enhances the compound's solubility and stability under physiological conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a combination of coupling reactions and cyclization techniques to construct the intricate framework of this molecule. The use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. These methods are not only cost-effective but also environmentally friendly, aligning with the principles of green chemistry.

Biological Activity and Mechanism of Action

Extensive in vitro studies have revealed that N-(2-Ethoxyphenyl)-... acetamide exhibits potent anti-proliferative activity against various cancer cell lines. The compound selectively inhibits key enzymes involved in cell cycle regulation and apoptosis induction. For instance, it has been shown to modulate the activity of cyclin-dependent kinases (CDKs), which are critical for cell division.

Moreover, this compound demonstrates anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines such as TNF-alpha and IL6. This dual action makes it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Recent research has also explored its potential as a neuroprotective agent. Studies conducted on animal models suggest that it can mitigate oxidative stress and reduce neuronal damage caused by neurotoxic agents. These findings highlight its potential application in neurodegenerative diseases like Alzheimer's and Parkinson's.

Applications in Drug Development

The versatility of N-(2-Ethoxyphenyl)-... acetamide makes it a valuable asset in drug discovery programs targeting multiple therapeutic areas. Its ability to modulate diverse biological pathways positions it as a lead compound for developing multi-targeted therapies.

In oncology, this compound serves as a template for designing next-generation anti-cancer agents with improved efficacy and reduced toxicity. Pharmaceutical companies are actively exploring its potential for clinical trials in solid tumors and hematological malignancies.

Beyond oncology, its anti-inflammatory properties have sparked interest in autoimmune diseases. Preclinical studies indicate that it could be developed into a novel class of immunomodulatory agents with fewer side effects compared to conventional therapies.

Conclusion

In conclusion, N-(2-Ethoxyphenyl)-... acetamide (CAS No 898456 24 1) represents a significant advancement in medicinal chemistry. Its unique structural features coupled with diverse biological activities make it an invaluable tool for drug development across multiple therapeutic domains.

As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs. With ongoing optimization efforts and rigorous preclinical testing, we can anticipate seeing this molecule transition into clinical development phases soon.